Cas no 254896-65-6 (Aesculioside C)

• Product Name: Aesculioside C
• CAS No: 254896-65-6
• Molecular Formula: C₅₈H₉₀O₂₄
• Molecular Weight: 1171.32082128525
• CID: 4742486
• PubChem ID: 10724995

Aesculioside C Properties

Names and Identifiers

• 254896-65-6
• Aesculioside C
• AKOS040763272

• InChIKey： YUWQEHOPYCXSDK-UHFFFAOYSA-N
• Inchi： 1S/C58H90O24/c1-11-25(3)48(73)81-45-46(82-49(74)26(4)12-2)58(24-62)28(19-53(45,5)6)27-13-14-32-54(7)17-16-34(55(8,23-61)31(54)15-18-56(32,9)57(27,10)20-33(58)63)77-52-43(79-51-40(69)38(67)36(65)30(22-60)76-51)41(70)42(44(80-52)47(71)72)78-50-39(68)37(66)35(64)29(21-59)75-50/h11-13,28-46,50-52,59-70H,14-24H2,1-10H3,(H,71,72)
• SMILES： CC=C(C(OC1C(C)(C)CC2C(C(CC3(C4(C(C5(C(CC4)C(CO)(C)C(OC4C(OC6C(O)C(O)C(O)C(CO)O6)C(O)C(OC6C(O)C(O)C(O)C(CO)O6)C(C(=O)O)O4)CC5)C)CC=C32)C)C)O)(CO)C1OC(C(=CC)C)=O)=O)C

Computed Properties

• Exact Mass: 1170.58220373g/mol
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 24
• Rotatable Bond Count: 17
• Monoisotopic Mass: 1170.58220373g/mol
• Heavy Atom Count: 82
• Complexity: 2430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 27
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 388Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins